Cas no 132259-10-0 (Oxygen)

• Product Name: Oxygen
• CAS No: 132259-10-0
• MF: C₃₇H₅₁Cl₂N₃O₅S
• MW: 720.788947343826
• CID: 93402
• PubChem ID: 195130
• Update Time: 2025-04-18

Oxygen Chemical and Physical Properties

Names and Identifiers

• Oxygen
• CAL-MAT AIR
• AIR
• Air, refrigerated liquid (cryogenic liquid).
• COMPRESSED AIR, BREATHING AIR
• Ambient air
• Southern oceanic air
• Hoe 166
• R-(+)-3,4-Dihydro-2-isopropyl-4-methyl-2-(2-(4-(4-(2(3,4,5-trimethoxyphenyl)ethyl)piperazinyl)butoxy)phenyl)-2H-1,4-benzothiazin-3-on-dihydrochloride
• 2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-2-(1-methylethyl)-2-(2-(4-(4-(2-(3,4,5-trimethoxyphenyl)ethyl)-1-piperazinyl)butyl)phenyl)-, dihydrochloride, (R)-
• (2R)-4-methyl-2-propan-2-yl-2-[2-[4-[4-[2-(3,4,5-trimethoxyphenyl)ethyl]piperazin-1-yl]butoxy]phenyl]-1,4-benzothiazin-3-one;dihydrochloride
• 4-Methyl-2-(propan-2-yl)-2-[2-(4-{4-[2-(3,4,5-trimethoxyphenyl)ethyl]piperazin-1-yl}butoxy)phenyl]-2H-1,4-benzothiazin-3(4H)-one--hydrogen chloride (1/2)
• Hoe-166
• 115043-27-1
• DTXSID00921600
• 132259-10-0
• HQTMLRUQTHILKM-CHKASDEDSA-N

• Inchi： 1S/C37H49N3O5S.2ClH/c1-27(2)37(36(41)38(3)30-14-8-10-16-34(30)46-37)29-13-7-9-15-31(29)45-24-12-11-18-39-20-22-40(23-21-39)19-17-28-25-32(42-4)35(44-6)33(26-28)43-5;;/h7-10,13-16,25-27H,11-12,17-24H2,1-6H3;2*1H/t37-;;/m1../s1
• InChI Key： HQTMLRUQTHILKM-CHKASDEDSA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2N(C)C([C@]1(C1=CC=CC=C1OCCCCN1CCN(CCC2C=C(C(=C(C=2)OC)OC)OC)CC1)C(C)C)=O

Computed Properties

• Exact Mass: 719.2926483g/mol
• Monoisotopic Mass: 719.2926483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 14
• Complexity: 921
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Boiling Point: −189 °C(lit.)

Oxygen Security Information

• Hazardous Material transportation number：UN 1002 2.2
• WGK Germany：3
• Safety Instruction： 36